2-(2,4-dichlorophenyl)-N-(1,3-thiazol-2-yl)acetamide

• Molecular Formula: C11H8Cl2N2OS
• Molecular Weight: 287.2 g/mol
• IUPAC Name: 2-(2,4-dichlorophenyl)-N-(1,3-thiazol-2-yl)acetamide
• InChI: InChI=1S/C11H8Cl2N2OS/c12-8-2-1-7(9(13)6-8)5-10(16)15-11-14-3-4-17-11/h1-4,6H,5H2,(H,14,15,16)
• InChI Key: MZXPTZWPTSDMEU-UHFFFAOYSA-N
• SMILES: C1=CC(=C(C=C1Cl)Cl)CC(=O)NC2=NC=CS2

Description

2-(2,4-dichlorophenyl)-N-(1,3-thiazol-2-yl)acetamide, also known as DTTA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. DTTA is a thiazole-based compound that has been synthesized using different methods. The compound has been extensively studied for its mechanism of action, biochemical and physiological effects, and potential applications in scientific research.

Mechanism of Action

The mechanism of action of 2-(2,4-dichlorophenyl)-N-(1,3-thiazol-2-yl)acetamide is not fully understood. However, studies have suggested that the compound inhibits the growth of cancer cells by inducing apoptosis, a programmed cell death process. 2-(2,4-dichlorophenyl)-N-(1,3-thiazol-2-yl)acetamide has also been shown to disrupt bacterial cell membranes, leading to cell death.
Biochemical and Physiological Effects:
2-(2,4-dichlorophenyl)-N-(1,3-thiazol-2-yl)acetamide has been shown to have various biochemical and physiological effects. Studies have shown that the compound inhibits the activity of various enzymes, including acetylcholinesterase and butyrylcholinesterase. 2-(2,4-dichlorophenyl)-N-(1,3-thiazol-2-yl)acetamide has also been shown to induce oxidative stress in cancer cells, leading to cell death. Additionally, the compound has been shown to have anti-inflammatory effects.

Advantages and Limitations for Lab Experiments

2-(2,4-dichlorophenyl)-N-(1,3-thiazol-2-yl)acetamide has several advantages for use in lab experiments. The compound is easily synthesized and purified, making it readily available for research purposes. Additionally, 2-(2,4-dichlorophenyl)-N-(1,3-thiazol-2-yl)acetamide exhibits potent biological activity, making it a promising candidate for drug discovery and other applications. However, 2-(2,4-dichlorophenyl)-N-(1,3-thiazol-2-yl)acetamide also has limitations, including its potential toxicity and limited solubility in water.

Future Directions

There are several future directions for research on 2-(2,4-dichlorophenyl)-N-(1,3-thiazol-2-yl)acetamide. One area of interest is the development of 2-(2,4-dichlorophenyl)-N-(1,3-thiazol-2-yl)acetamide-based drug delivery systems for targeted drug delivery. Another area of interest is the investigation of the compound's potential use in combination with other drugs for enhanced anticancer activity. Additionally, further studies are needed to fully understand the mechanism of action of 2-(2,4-dichlorophenyl)-N-(1,3-thiazol-2-yl)acetamide and its potential applications in various scientific research fields.

Synthesis Methods

2-(2,4-dichlorophenyl)-N-(1,3-thiazol-2-yl)acetamide can be synthesized using different methods, including the reaction of 2,4-dichlorophenyl isothiocyanate with 2-aminothiazole in the presence of a base. Another method involves the reaction of 2,4-dichlorophenylhydrazine with thioacetic acid followed by the reaction with phosphorus oxychloride. The synthesis of 2-(2,4-dichlorophenyl)-N-(1,3-thiazol-2-yl)acetamide requires careful control of reaction conditions to obtain high yields and purity.

Scientific Research Applications

2-(2,4-dichlorophenyl)-N-(1,3-thiazol-2-yl)acetamide has potential applications in various scientific research fields, including cancer research, antimicrobial research, and drug discovery. Studies have shown that 2-(2,4-dichlorophenyl)-N-(1,3-thiazol-2-yl)acetamide exhibits potent anticancer activity against various cancer cell lines, including breast, lung, and colon cancer cells. The compound has also shown antimicrobial activity against various bacterial strains, including Staphylococcus aureus and Escherichia coli. Additionally, 2-(2,4-dichlorophenyl)-N-(1,3-thiazol-2-yl)acetamide has been investigated for its potential use as a drug delivery system due to its ability to penetrate cell membranes.